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Compound of Interest

Compound Name: Methyldymron

Cat. No.: B1676451

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Methyldymron. It outlines essential personal
protective equipment (PPE), step-by-step operational and disposal plans, and emergency
procedures to ensure a safe laboratory environment.

Quantitative Data Summary

The following tables summarize key quantitative data for Methyldymron, facilitating easy
reference and comparison.

Physical and Chemical Properties

Property Value Reference
Molecular Weight 268.35 g/mol [11[2]
Melting Point 72 °C [1]

Water Solubility 0.12 g/L (at 20 °C) [1]

Toxicological Data
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Test Species Value Reference
LD50 (Oral) Rat 6,130 mg/kg [1]
LD50 (Subcutaneous) Rat 7,810 mg/kg

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the primary defense against exposure to Methyldymron.

The required equipment is detailed below.

PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields.

To protect against dust,
aerosols, and splashes that
can cause serious eye

irritation.

Hand Protection

Chemical-resistant, impervious

gloves.

To prevent direct skin contact

with the compound.

Body Protection

Flame-resistant lab coat and

impervious clothing.

To protect the skin from
accidental contact and to
prevent contamination of

personal clothing.

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if dust formation

is significant.

To prevent inhalation of

harmful dust particles.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Methyldymron is essential for maintaining a safe laboratory

environment.

e Engineering Controls:
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o Always work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that appropriate exhaust ventilation is available where dust may be generated.

o Have emergency exits and a designated risk-elimination area clearly identified.

o Safe Handling Practices:

[¢]

Avoid all direct contact with the skin and eyes.

[e]

Take measures to prevent the formation and inhalation of dust and aerosols.

[e]

Employ non-sparking tools to mitigate the risk of ignition from electrostatic discharge.

o

Prohibit eating, drinking, and smoking in the handling area.

[¢]

Thoroughly wash hands and any exposed skin after handling.
e Storage:

o Keep the container tightly sealed.

o Store in a cool, dry, and well-ventilated location.

o Isolate from foodstuffs and other incompatible materials. Strong oxidizing agents are
incompatible.

Disposal Plan

Proper disposal of Methyldymron is critical to prevent environmental contamination and
ensure regulatory compliance.

o Waste Collection: Collect all Methyldymron waste, including contaminated consumables, in
suitable, clearly labeled, and closed containers.

e Environmental Precautions: Under no circumstances should Methyldymron be allowed to
enter drains or the environment.
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e Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable
local, state, and federal regulations. Consult with your institution's environmental health and

safety department for specific guidance.

Experimental Protocols

Detailed experimental protocols for Methyldymron are not readily available in the public
domain. Researchers should develop specific standard operating procedures (SOPs) based on
the safety information provided in this guide and the material safety data sheet (MSDS). These
SOPs should be reviewed and approved by the relevant institutional safety committee before

any work commences.

Logical Workflow for Handling Methyldymron

The following diagram illustrates the logical workflow for the safe handling of Methyldymron,
from preparation to disposal.
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Caption: A logical workflow for the safe handling of Methyldymron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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